Cas no 1203190-34-4 (1-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3-(thiophen-2-yl)urea)

• Product Name: 1-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3-(thiophen-2-yl)urea
• CAS No: 1203190-34-4
• MF: C₂₀H₁₉N₃O₃S₂
• MW: 413.513161897659
• CID: 6234033
• PubChem ID: 30372816
• Update Time: 2025-10-29

1-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3-(thiophen-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3-(thiophen-2-yl)urea
• 1203190-34-4
• AKOS024512815
• 1-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-3-(thiophen-2-yl)urea
• VU0646683-1
• 1-(1-(phenylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)-3-(thiophen-2-yl)urea
• F5533-0040
• 1-[1-(benzenesulfonyl)-3,4-dihydro-2H-quinolin-7-yl]-3-thiophen-2-ylurea

• Inchi： 1S/C20H19N3O3S2/c24-20(22-19-9-5-13-27-19)21-16-11-10-15-6-4-12-23(18(15)14-16)28(25,26)17-7-2-1-3-8-17/h1-3,5,7-11,13-14H,4,6,12H2,(H2,21,22,24)
• InChI Key： XBPLZYUHFUVCRN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C2C=C(C=CC=2CCC1)NC(NC1=CC=CS1)=O)(=O)=O

Computed Properties

• Exact Mass: 413.08678382g/mol
• Monoisotopic Mass: 413.08678382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 115Ų

Additional information on 1-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3-(thiophen-2-yl)urea

Introduction to 1-(Benzenesulfonyl)-1,2,3,4-Tetrahydroquinolin-7-Yl-3-(Thiophen-2-Yl)Urea (CAS No. 1203190-34-4)

The compound 1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3-(thiophen-2-yl)urea (CAS No. 1203190-34-4) is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and advanced materials development.

The molecular structure of this compound is characterized by the presence of a benzenesulfonyl group, which is known for its electron-withdrawing properties, enhancing the reactivity of the molecule in various chemical reactions. The tetrahydroquinolin ring system adds stability and introduces a rigid framework that can be advantageous in designing bioactive molecules. Furthermore, the incorporation of a thiophene moiety introduces aromaticity and potential for conjugation, which can influence the electronic properties of the compound.

Recent studies have highlighted the potential of this compound in medicinal chemistry. Researchers have explored its role as a building block for developing bioactive agents targeting specific biological pathways. The presence of the urea group is particularly interesting as it is known to exhibit hydrogen bonding capabilities, making it suitable for interactions with biological macromolecules such as proteins and enzymes.

In terms of synthesis, this compound can be prepared through a multi-step process involving coupling reactions and cyclization. The use of advanced catalytic systems has enabled chemists to achieve high yields and purity levels, making it feasible for large-scale production if required.

The electronic properties of this compound have also been studied extensively using computational chemistry methods. These studies have revealed that the molecule exhibits a conjugated system that can absorb light in the visible region, making it a candidate for applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

Moreover, the thermal stability and mechanical properties of this compound have been evaluated under various conditions. These studies have shown that the molecule possesses good thermal stability up to moderate temperatures, which is essential for its application in high-performance materials.

In conclusion, 1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3-(thiophen-2-yl)urea (CAS No. 1203190-34-4) represents a versatile platform for exploring new chemical entities with diverse applications. Its unique combination of structural features and functional groups makes it an intriguing subject for further research in both academic and industrial settings.